Cas no 2694734-91-1 (2-chloro-1-{4-(3-chlorophenyl)methyl-3-(2-methylpropyl)piperazin-1-yl}ethan-1-one hydrochloride)

• Product Name: 2-chloro-1-{4-(3-chlorophenyl)methyl-3-(2-methylpropyl)piperazin-1-yl}ethan-1-one hydrochloride
• CAS No: 2694734-91-1
• MF: C₁₇H₂₅Cl₃N₂O
• MW: 379.752201795578
• MDL: MFCD34474894
• CID: 5465368
• PubChem ID: 165942896
• Update Time: 2025-11-01

2-chloro-1-{4-(3-chlorophenyl)methyl-3-(2-methylpropyl)piperazin-1-yl}ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5193052730
• 2-chloro-1-{4-[(3-chlorophenyl)methyl]-3-(2-methylpropyl)piperazin-1-yl}ethan-1-one hydrochloride
• 2-chloro-1-{4-(3-chlorophenyl)methyl-3-(2-methylpropyl)piperazin-1-yl}ethan-1-one hydrochloride

• MDL： MFCD34474894
• Inchi： 1S/C17H24Cl2N2O.ClH/c1-13(2)8-16-12-21(17(22)10-18)7-6-20(16)11-14-4-3-5-15(19)9-14;/h3-5,9,13,16H,6-8,10-12H2,1-2H3;1H
• InChI Key： SUHUQSOKPRXZSB-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CC2C=CC=C(C=2)Cl)C(CC(C)C)C1)=O.Cl

Computed Properties

• Exact Mass: 378.103247 g/mol
• Monoisotopic Mass: 378.103247 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6
• Molecular Weight: 379.7

Additional information on 2-chloro-1-{4-(3-chlorophenyl)methyl-3-(2-methylpropyl)piperazin-1-yl}ethan-1-one hydrochloride

Comprehensive Overview of 2-chloro-1-{4-(3-chlorophenyl)methyl-3-(2-methylpropyl)piperazin-1-yl}ethan-1-one hydrochloride (CAS No. 2694734-91-1)

2-chloro-1-{4-(3-chlorophenyl)methyl-3-(2-methylpropyl)piperazin-1-yl}ethan-1-one hydrochloride (CAS No. 2694734-91-1) is a specialized organic compound with a unique molecular structure. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in pharmaceuticals and agrochemicals. The presence of both chloro and methylpropyl groups in its structure contributes to its distinct chemical properties, making it a subject of interest in synthetic chemistry and drug discovery.

The compound's hydrochloride salt form enhances its solubility and stability, which are critical factors for its potential use in formulations. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly those targeting central nervous system (CNS) disorders. Its structural features, such as the piperazine ring and chlorophenyl moiety, are often associated with bioactivity, sparking curiosity about its pharmacological potential.

In recent years, the demand for piperazine-based compounds has surged due to their versatility in medicinal chemistry. Users frequently search for terms like "piperazine derivatives in drug development" or "chlorophenyl compounds in CNS research", reflecting the growing interest in this niche. The compound's CAS No. 2694734-91-1 is often queried alongside keywords such as "synthetic applications" and "pharmacological properties", highlighting its relevance in both academic and industrial settings.

From a synthetic perspective, the compound's 2-chloro-1-ethanone group offers reactivity that can be leveraged for further functionalization. This makes it a valuable building block for constructing more complex architectures. Chemists are particularly intrigued by its potential to form covalent bonds with biological targets, a feature that could be exploited in the design of enzyme inhibitors or receptor modulators.

Environmental and safety considerations are also paramount when discussing 2-chloro-1-{4-(3-chlorophenyl)methyl-3-(2-methylpropyl)piperazin-1-yl}ethan-1-one hydrochloride. While not classified as hazardous under standard regulations, proper handling protocols are recommended due to its chlorinated nature. Searches related to "safe handling of chlorinated compounds" and "storage of piperazine derivatives" are common among laboratory professionals, underscoring the need for clear guidelines.

The compound's potential applications extend beyond pharmaceuticals. Its structural motifs are being investigated in materials science, particularly in the development of functional polymers and catalysts. This interdisciplinary appeal has led to increased visibility in search engines, with queries like "piperazine derivatives in material science" gaining traction. Such cross-disciplinary interest positions CAS No. 2694734-91-1 as a compound with broad utility.

Analytical characterization of 2-chloro-1-{4-(3-chlorophenyl)methyl-3-(2-methylpropyl)piperazin-1-yl}ethan-1-one hydrochloride typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming its purity and structure, which are critical for research and development purposes. Users often search for "analytical methods for piperazine compounds", reflecting the importance of robust quality control in this field.

In summary, 2-chloro-1-{4-(3-chlorophenyl)methyl-3-(2-methylpropyl)piperazin-1-yl}ethan-1-one hydrochloride (CAS No. 2694734-91-1) represents a fascinating intersection of chemistry and potential applications. Its unique structure, combined with the growing interest in piperazine-based molecules, ensures its continued relevance in scientific research. Whether as a pharmaceutical intermediate or a material science building block, this compound offers numerous opportunities for innovation and discovery.